Cas no 25168-06-3 (Phenol,(1-methylethyl)-)
Phenol,(1-methylethyl)- structure
Product Name:Phenol,(1-methylethyl)-
CAS No:25168-06-3
MF:C9H12O
MW:136.190982818604
CID:270982
Update Time:2026-05-14
Phenol,(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Phenol,(1-methylethyl)-
- 4-Isopropylphenol
- ISOPROPYLPHENOL ISOMER MIXTURE
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- Inchi: InChI=1S/C9H12O/c1-7(2)8-5-3-4-6-9(8)10/h3-7,10H,1-2H3
- InChI Key: CRBJBYGJVIBWIY-UHFFFAOYSA-N
- SMILES: CC(C1C=CC=CC=1O)C
Computed Properties
- Exact Mass: 136.08886
- Monoisotopic Mass: 136.088815
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 98.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 20.2
Experimental Properties
- Density: 0.987
- Boiling Point: 208.6°C at 760 mmHg
- Flash Point: 95.3°C
- Refractive Index: 1.525
- PSA: 20.23
Phenol,(1-methylethyl)- Related Literature
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Bo Yuan,Ze Wang,Wenli Song,Songgeng Li New J. Chem. 2019 43 8250
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Sajal Kanti Dutta,Vishal Agarwal React. Chem. Eng. 2021 6 2315
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Angel H. Romero,Ivan E. Romero,Lourdes Gotopo,Gustavo Cabrera,Hugo Cerecetto Mol. Syst. Des. Eng. 2023 8 358
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4. Graphic method for the determination of the complex NMR shift and equilibrium constant for a hetero-association accompanying a self-associationJenn-Shing Chen,Jiin-Chuan Shiao J. Chem. Soc. Faraday Trans. 1994 90 429
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Takafumi Sato,Gaku Sekiguchi,Tadafumi Adschiri,Kunio Arai Chem. Commun. 2001 1566
25168-06-3 (Phenol,(1-methylethyl)-) Related Products
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